Cas no 1261828-23-2 (3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde)

• Product Name: 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde
• CAS No: 1261828-23-2
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4960562
• Update Time: 2025-07-25

3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde

• Inchi： 1S/C10H11FO2/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key： WHAMPHUKDPVIBY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCC=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde

Introduction to 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde (CAS No. 1261828-23-2)

3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde, identified by its CAS number CAS No. 1261828-23-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a fluoro and methoxy substituent on a phenyl ring, combined with an aldehyde functional group, makes it a versatile intermediate in the synthesis of various biologically active molecules.

The structural attributes of 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde contribute to its utility in medicinal chemistry. The presence of a fluorine atom at the 2' position and a methoxy group at the 5' position introduces specific electronic and steric properties that can influence the reactivity and binding affinity of the compound. These features are particularly valuable in the design of small-molecule drugs, where precise control over molecular interactions is crucial.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The aldehyde group in 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde serves as a reactive handle for further functionalization, enabling the synthesis of more complex molecules. This makes it a valuable building block for drug discovery efforts aimed at developing novel therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The combination of a fluoro substituent and an aldehyde group provides an optimal platform for designing molecules that can selectively target specific kinases. For instance, studies have shown that fluorinated aromatic compounds can modulate the activity of tyrosine kinases by influencing their binding to ATP pockets or by altering their conformational dynamics.

Recent advancements in computational chemistry have further enhanced the utility of 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been employed to predict the binding modes and interactions of this compound with biological targets. These computational studies have provided valuable insights into how structural modifications can be made to optimize potency and selectivity.

The role of this compound in drug development has also been highlighted in several clinical trials. While it is important to note that clinical trials are still ongoing for many potential drug candidates derived from 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde, preliminary results have shown promising activity against various disease states. These findings underscore the importance of this compound as a lead molecule in medicinal chemistry.

Moreover, the synthetic methodologies for producing 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde have been refined over time, leading to more efficient and scalable processes. The development of green chemistry principles has also played a significant role in ensuring that the synthesis of this compound is environmentally sustainable. For example, catalytic methods have been employed to minimize waste and reduce energy consumption during production.

The impact of 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde extends beyond academic research and pharmaceutical development. It has also found applications in materials science, where its unique properties make it suitable for use in advanced polymers and coatings. The ability to incorporate fluorine and methoxy groups into organic frameworks allows for the creation of materials with enhanced durability and chemical resistance.

In conclusion, 3-(2'-Fluoro-5'-methoxyphenyl)propionaldehyde (CAS No. 1261828-23-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural features make it an ideal candidate for further derivatization, leading to novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.